N-(2-(furan-3-yl)-2-thiomorpholinoethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C15H18N2O2S2/c18-15(13-2-6-21-11-13)16-9-14(12-1-5-19-10-12)17-3-7-20-8-4-17/h1-2,5-6,10-11,14H,3-4,7-9H2,(H,16,18)
• InChI Key: DFRJSRXKKJADQL-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(CNC(=O)C2=CSC=C2)C3=COC=C3
• Molecular Formula: C15H18N2O2S2
• Molecular Weight: 322.5 g/mol

Description

Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. The specific molecular structure of “N-(2-(furan-3-yl)-2-thiomorpholinoethyl)thiophene-3-carboxamide” is not available in the search results.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water. The specific physical and chemical properties of “N-(2-(furan-3-yl)-2-thiomorpholinoethyl)thiophene-3-carboxamide” are not available in the search results.

Scientific Research Applications

Organic Synthesis and Chemical Reactivity

Research has demonstrated the synthesis and reactivity of furan and thiophene derivatives, which are closely related to N-(2-(furan-3-yl)-2-thiomorpholinoethyl)thiophene-3-carboxamide, showcasing their significance in the development of novel organic compounds. For instance, studies on furan-carboxamide derivatives reveal their potential as novel inhibitors of lethal H5N1 influenza A viruses, highlighting the structural influence of heterocyclic moieties on biological activity (Yu Yongshi et al., 2017). Similarly, advancements in catalytic systems for the regiocontrolled C–H arylation and alkylation of thiophene- and furan-carboxamides demonstrate the potential of these compounds in synthetic chemistry, offering pathways to highly functionalized molecules (R. Padmavathi et al., 2015).

Pharmaceutical Research

The exploration of furan and thiophene derivatives extends to pharmaceutical research, where these compounds exhibit promising biological activities. A study on thiazole-based heterocyclic amides, such as N-(thiazol-2-yl)furan-2-carboxamide, reveals antimicrobial properties, suggesting potential applications in developing new antimicrobial agents (Şukriye Çakmak et al., 2022). This indicates the role of furan and thiophene derivatives in pharmaceutical research aimed at addressing microbial resistance.

Material Science

In material science, the chemical properties of furan and thiophene derivatives are leveraged to develop novel materials. For example, the enzymatic polymerization of furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides offers sustainable alternatives to polyphthalamides, showcasing the application of these compounds in creating high-performance materials with commercial interest (Yi Jiang et al., 2015).